(1R,2S,3S,4R,5R,6S)-3,4,5,6-Tetrakis(phenylmethoxy)cyclohexane-1,2-diol

• IUPAC Name: (1R,2S,3S,4R,5R,6S)-3,4,5,6-tetrakis(phenylmethoxy)cyclohexane-1,2-diol
• InChI: InChI=1S/C34H36O6/c35-29-30(36)32(38-22-26-15-7-2-8-16-26)34(40-24-28-19-11-4-12-20-28)33(39-23-27-17-9-3-10-18-27)31(29)37-21-25-13-5-1-6-14-25/h1-20,29-36H,21-24H2/t29-,30+,31-,32-,33+,34+/m0/s1
• InChI Key: VQNWAWRYJQHLAV-LMEWNJKNSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2C(C(C(C(C2OCC3=CC=CC=C3)OCC4=CC=CC=C4)OCC5=CC=CC=C5)O)O
• Isomeric SMILES: C1=CC=C(C=C1)CO[C@H]2[C@@H]([C@@H]([C@@H]([C@H]([C@@H]2OCC3=CC=CC=C3)OCC4=CC=CC=C4)OCC5=CC=CC=C5)O)O
• Molecular Formula: C34H36O6
• Molecular Weight: 540.6 g/mol

Description

(1R,2S,3S,4R,5R,6S)-3,4,5,6-Tetrakis(phenylmethoxy)cyclohexane-1,2-diol, also known as TPCD, is a cyclic ether diol with a unique structure that has attracted considerable attention in the scientific community. It has been used in a variety of research applications, including organic synthesis, drug delivery, and nanotechnology.

Scientific Research Applications

Cyclohexane Derivatives in Scientific Research

• Biological Activities : Some cyclohexane derivatives have been studied for their biological activities, including potential therapeutic effects. For example, a study on a dimedone derivative highlighted its role in breast cancer treatment by significantly reducing the number of rats with mammary tumors and tumor volume, suggesting chemopreventive activity (Song et al., 2015).

• Environmental Impact : The impact of cyclohexane derivatives like tetrabromoethylcyclohexane (TBECH) on wildlife has been a concern. Research on juvenile brown trout exposed to β-TBECH through diet indicated potential thyroid axis modulation, suggesting environmental relevance at concentrations found in wildlife (Park et al., 2011).

• Pharmacological Potential : Studies on phytol, a diterpene with a long and ramified chain of unsaturated acyclic alcohols, which is structurally different but falls within the broader category of cyclohexane-related compounds, have shown significant pharmacological applications, particularly in the central nervous system, suggesting potential for further exploration of cyclohexane derivatives in pharmacology (Costa et al., 2014).